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Compound of Interest

Compound Name: 2,6-Diphenylaniline

Cat. No.: B1600732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Diphenylaniline, a sterically hindered aromatic amine, is a molecule of significant interest

in various fields of chemical science, from materials science to medicinal chemistry. Its unique

structural architecture, featuring two phenyl groups flanking an aniline core, imparts a distinct

set of physicochemical properties that govern its reactivity, molecular interactions, and potential

applications. This technical guide provides a comprehensive exploration of the core

physicochemical properties of 2,6-diphenylaniline, offering both established data and insights

into the experimental methodologies for their determination. Understanding these fundamental

characteristics is paramount for its effective utilization in the synthesis of organic ligands,

metal-organic frameworks, organic light-emitting devices (OLEDs), and for the rational design

of novel therapeutic agents.[1][2]

Molecular Structure and Identification
The foundational step in characterizing any chemical entity is to ascertain its molecular

structure and unambiguous identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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